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4-(4-methoxyphenyl)-6-phenyl-2(1H)-pyrimidinone

Name: 4-(4-methoxyphenyl)-6-phenyl-2(1H)-pyrimidinone
Brand: Smolecule
SKU: S5766248
Rating: 4 (8 reviews)

Catalog No.

S5766248

CAS No.

24030-09-9

M.F

C17H14N2O2

M. Wt

278.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(4-methoxyphenyl)-6-phenyl-2(1H)-pyrimidinone

3. Specification
4. Others

General Information

CAS Number

24030-09-9

Product Name

4-(4-methoxyphenyl)-6-phenyl-2(1H)-pyrimidinone

IUPAC Name

6-(4-methoxyphenyl)-4-phenyl-1H-pyrimidin-2-one

Molecular Formula

C17H14N2O2

Molecular Weight

278.30 g/mol

InChI

InChI=1S/C17H14N2O2/c1-21-14-9-7-13(8-10-14)16-11-15(18-17(20)19-16)12-5-3-2-4-6-12/h2-11H,1H3,(H,18,19,20)

InChI Key

CPFNIMCTTUZQGE-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C2=CC(=NC(=O)N2)C3=CC=CC=C3

Canonical SMILES

COC1=CC=C(C=C1)C2=CC(=NC(=O)N2)C3=CC=CC=C3

Description

The exact mass of the compound 4-(4-methoxyphenyl)-6-phenyl-2(1H)-pyrimidinone is 278.105527694 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Pyrimidinone core
The core structure of this molecule is a pyrimidinone ring, which is found in many biologically important molecules, including nucleobases like uracil and cytosine in RNA and DNA . This suggests potential for research in areas like nucleic acid analogues or enzyme inhibitors that target these processes.
Phenyl groups
The presence of two phenyl groups (benzene rings) can influence the molecule's interaction with other molecules. Phenyl rings are common in many drugs due to their ability to interact with various biological targets . This suggests potential for research in medicinal chemistry.
Methoxy group
The methoxy group (CH3O) attached to one of the phenyl rings can further influence the molecule's properties. Methoxy groups can affect a molecule's solubility, binding affinity, and other characteristics . This suggests potential for research in modifying the molecule for specific applications.